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Compound of Interest

Compound Name:

(1R,4R)-Methyl 4-

(aminomethyl)cyclohexanecarboxy

late

Cat. No.: B2827847 Get Quote

Abstract
This document provides a comprehensive guide for the safe and effective handling and storage

of (1R,4R)-Methyl 4-(aminomethyl)cyclohexanecarboxylate in a laboratory setting. The

protocols herein are designed for researchers, scientists, and drug development professionals,

emphasizing scientific integrity, safety, and the preservation of the compound's quality. This

guide synthesizes chemical principles with practical laboratory procedures to ensure reliable

and reproducible experimental outcomes.

Introduction: A Bifunctional Building Block
(1R,4R)-Methyl 4-(aminomethyl)cyclohexanecarboxylate is a bifunctional organic molecule

featuring a primary amine and a methyl ester attached to a cyclohexane ring. Its structural

similarity to tranexamic acid suggests its potential as a valuable intermediate in pharmaceutical

synthesis and materials science. The presence of both a nucleophilic amine and a hydrolyzable

ester dictates its reactivity and informs the necessary precautions for its handling and storage.

Proper management of this compound is critical to prevent degradation and ensure the validity

of research findings.
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A thorough understanding of the physicochemical properties of (1R,4R)-Methyl 4-
(aminomethyl)cyclohexanecarboxylate is fundamental to its appropriate handling.

Property Value Source

Molecular Formula C₉H₁₇NO₂ PubChem[1]

Molecular Weight 171.24 g/mol PubChem[1]

Appearance
White to off-white solid

(predicted)
ChemBK[2]

Boiling Point
~240.7 °C at 760 mmHg

(predicted)
LookChem[3]

Flash Point ~106.2 °C (predicted) LookChem[3]

Solubility
Soluble in ethanol, chloroform,

and acetone (predicted)
ChemBK[2]

Safety and Hazard Management: A Proactive
Approach
While a comprehensive toxicological profile for (1R,4R)-Methyl 4-
(aminomethyl)cyclohexanecarboxylate is not readily available, the chemical functionalities

suggest a need for caution. The primary amine group can be corrosive and irritating, and the

compound should be handled with the appropriate personal protective equipment (PPE). A

safety data sheet for the hydrochloride salt of a similar compound, methyl (1r,4r)-4-

aminocyclohexane-1-carboxylate, indicates a risk of serious eye damage[3][4]. Therefore,

stringent eye protection is mandatory.

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles are required at all times. A face shield is

recommended when handling larger quantities or when there is a risk of splashing.

Hand Protection: Chemically resistant gloves (e.g., nitrile) must be worn. Inspect gloves for

any signs of degradation before use.
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Body Protection: A standard laboratory coat is required. For operations with a higher risk of

exposure, a chemically resistant apron is advised.

Respiratory Protection: Handling should be performed in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of any dust or aerosols.

First Aid Measures
In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Remove contaminated clothing and wash the affected area with soap

and water. If irritation persists, seek medical attention.

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention if symptoms persist.

If swallowed: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Experimental Protocols: From Receipt to Disposal
The following protocols provide a systematic approach to the laboratory workflow for (1R,4R)-
Methyl 4-(aminomethyl)cyclohexanecarboxylate, ensuring both safety and compound

integrity.

Receiving and Initial Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the label information matches the order details.

Record the date of receipt on the container. This is the first step in proper inventory

management.

Store the compound in a designated, appropriate location as soon-as-possible.

Storage: Preserving Chemical Integrity
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The stability of (1R,4R)-Methyl 4-(aminomethyl)cyclohexanecarboxylate is influenced by its

two functional groups: the primary amine, which is susceptible to oxidation, and the methyl

ester, which can undergo hydrolysis. Drawing on stability data for the structurally related

tranexamic acid, which is stable across a range of temperatures, the primary concern is

protection from atmospheric oxygen and moisture[3][5].

Recommended Storage Conditions:

Parameter Recommendation Rationale

Temperature 2-8 °C

To minimize the rate of

potential degradation

reactions.

Atmosphere
Under an inert gas (e.g., argon

or nitrogen)

To prevent oxidation of the

primary amine group.

Container
Tightly sealed, opaque

container

To protect from moisture and

light, which can catalyze

degradation.

Location

A dry, well-ventilated area

away from incompatible

materials

To ensure safety and prevent

accidental reactions.

Incompatible Materials to Avoid:

Strong Oxidizing Agents: Can react exothermically with the amine group.

Strong Acids and Bases: Can catalyze the hydrolysis of the ester group and will react with

the amine (acid-base neutralization).

Moisture: Can lead to hydrolysis of the methyl ester.

Caption: Chemical incompatibilities of the target compound.

Handling and Weighing
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All handling of the solid compound should be conducted in a chemical fume hood to

minimize inhalation exposure.

Allow the container to equilibrate to room temperature before opening to prevent

condensation of atmospheric moisture onto the compound.

Use clean, dry spatulas and weighing vessels.

Promptly and securely seal the container after dispensing the desired amount.

For preparing solutions, add the solid to the solvent and ensure complete dissolution before

use.

Disposal
Dispose of unused material and its container in accordance with local, state, and federal

regulations.

Do not dispose of the compound down the drain.

Contaminated materials, such as weighing paper and gloves, should be disposed of as

chemical waste.

Quality Control and Stability Assessment
Regular assessment of the purity of (1R,4R)-Methyl 4-
(aminomethyl)cyclohexanecarboxylate is crucial for the reliability of experimental results.

While a validated analytical method for this specific compound is not widely published,

methods for similar compounds provide a strong starting point.

Recommended Analytical Techniques
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC is a suitable

technique for purity determination. Due to the lack of a strong UV chromophore, derivatization

may be necessary to enhance detection sensitivity.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can also be employed for purity

analysis. However, derivatization is likely required to increase the volatility of the compound.
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Protocol: Purity Assessment by HPLC (Method
Development Starting Point)
This protocol is a general guideline and should be optimized and validated for the specific

instrumentation and application.

Instrumentation:

HPLC system with a UV detector

C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size)

Data acquisition and analysis software

Reagents:

Acetonitrile (HPLC grade)

Water (HPLC grade)

Formic acid or other suitable buffer component

(1R,4R)-Methyl 4-(aminomethyl)cyclohexanecarboxylate reference standard and

sample

Procedure:

1. Mobile Phase Preparation: Prepare a suitable mobile phase, for example, a gradient of

acetonitrile and water with 0.1% formic acid. Degas the mobile phase before use.

2. Standard and Sample Preparation: Accurately prepare stock solutions of the reference

standard and the sample in a suitable diluent (e.g., the initial mobile phase composition).

Further dilute to a working concentration (e.g., 1 mg/mL).

3. Chromatographic Conditions (Starting Point):

Flow Rate: 1.0 mL/min
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Injection Volume: 10 µL

Column Temperature: 30 °C

Detection Wavelength: Low UV (e.g., 210 nm) due to the absence of a strong

chromophore.

4. Analysis: Inject the standard and sample solutions and record the chromatograms.

5. Data Processing: Determine the purity of the sample by calculating the area percentage of

the main peak relative to the total peak area.

Caption: General workflow for HPLC purity assessment.

Conclusion: A Foundation for Reliable Research
The protocols and guidelines presented in this document are intended to foster a safe and

effective laboratory environment for working with (1R,4R)-Methyl 4-
(aminomethyl)cyclohexanecarboxylate. By understanding its chemical nature and adhering

to these procedures, researchers can minimize risks, preserve the integrity of the compound,

and generate high-quality, reproducible data. As with any chemical, it is imperative to consult

the most recent Safety Data Sheet and relevant literature before commencing any

experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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